Cas no 1261936-45-1 (2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid
• CAS No: 1261936-45-1
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• MDL: MFCD18322770
• CID: 2622298
• PubChem ID: 53228589
• Update Time: 2025-11-02

2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322770
• 1261936-45-1
• DTXSID60692122
• 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid, 95%
• 2'-Methoxy-4-methyl-5'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)-5-METHYLBENZOIC ACID
• 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid

• MDL： MFCD18322770
• Inchi： 1S/C16H13F3O3/c1-9-3-5-11(13(7-9)15(20)21)12-8-10(16(17,18)19)4-6-14(12)22-2/h3-8H,1-2H3,(H,20,21)
• InChI Key： IMEFUMXVNNGANA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC(C)=CC=1C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 310.08167876Da
• Monoisotopic Mass: 310.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid

Comprehensive Overview of 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid (CAS No. 1261936-45-1)

2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid (CAS No. 1261936-45-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a methoxy group, a trifluoromethyl group, and a benzoic acid moiety, is widely studied for its potential applications in drug development and material science. Its molecular formula and precise structure make it a valuable intermediate in synthetic chemistry.

The compound's chemical properties are defined by its aromatic rings and functional groups, which contribute to its stability and reactivity. Researchers are particularly interested in its solubility, melting point, and reactivity under various conditions, as these factors influence its utility in industrial and laboratory settings. The presence of the trifluoromethyl group enhances its lipophilicity, making it a candidate for applications requiring hydrophobic interactions.

In the pharmaceutical industry, 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid is explored as a potential intermediate for the synthesis of bioactive molecules. Its structural motifs are commonly found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting specific enzymes or receptors, aligning with the growing demand for precision medicine.

The agrochemical sector also benefits from this compound, where it serves as a building block for pesticides and herbicides. Its trifluoromethyl group is known to enhance the efficacy of agrochemicals by improving their binding affinity to target proteins. This has led to increased research into its derivatives for sustainable farming solutions, addressing global challenges such as food security and crop resistance.

From a market perspective, the demand for 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid is driven by its versatility and the expanding applications in life sciences and material engineering. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's patent landscape and regulatory status are also critical factors influencing its commercial viability.

Recent advancements in green chemistry have spurred interest in eco-friendly synthesis routes for this compound. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact, aligning with the global push toward sustainability. These innovations are expected to reduce production costs and enhance the compound's accessibility for large-scale applications.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, IR, and MS) of 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid is essential for quality control and structural verification. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure purity and consistency, particularly in pharmaceutical-grade batches.

In summary, 2-(2-Methoxy-5-trifluoromethylphenyl)-5-methylbenzoic acid (CAS No. 1261936-45-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and functional groups make it a valuable tool for synthetic chemists and researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health, agriculture, and sustainability.